BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to High-Purity 4-
Propylheptane for Research and Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Propylheptane

Cat. No.: B1618057

For researchers, scientists, and drug development professionals, sourcing high-purity chemical
reagents is paramount to ensuring the accuracy, reproducibility, and integrity of experimental
results. This technical guide provides an in-depth overview of commercial suppliers offering
high-purity 4-Propylheptane (CAS No. 3178-29-8), its physicochemical properties, and
relevant technical information for its application in a scientific setting.

Introduction to 4-Propylheptane

4-Propylheptane is a branched alkane with the chemical formula C10H22.[1] As a saturated
hydrocarbon, it is a colorless liquid with a characteristic odor. In the context of research and
drug development, high-purity 4-Propylheptane can serve as a non-polar solvent, a reference
standard in analytical chemistry, or a starting material for chemical synthesis. Its well-defined
structure and properties make it a valuable tool in various laboratory applications.

Commercial Suppliers of High-Purity 4-
Propylheptane

A critical aspect of sourcing any chemical for research is identifying reliable suppliers who can
provide materials with the required purity and documentation. The following table summarizes
commercial suppliers of 4-Propylheptane, with a focus on available purity grades and other
relevant purchasing information.
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Physicochemical Properties of 4-Propylheptane

A comprehensive understanding of the physical and chemical properties of 4-Propylheptane is
essential for its proper handling, storage, and application in experimental work.

Property Value Reference
Molecular Formula C10H22 [1]
Molecular Weight 142.28 g/mol [1]
CAS Number 3178-29-8 [1]
Boiling Point 157.5 °C at 760 mmHg [4]
Melting Point -53.99 °C [4]
Density 0.733 g/cm3 [4]
Refractive Index 1.4113 [4]
Flash Point 35.2°C [4]
Vapor Pressure 3.55 mmHg at 25°C [4]

Experimental Protocols: Purity Determination by
Gas Chromatography-Mass Spectrometry (GC-MS)

Ensuring the purity of 4-Propylheptane is critical for its use in sensitive applications. Gas
Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for assessing
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the purity of volatile compounds like alkanes. The following is a detailed protocol for the purity
analysis of 4-Propylheptane.

Objective: To determine the purity of a 4-Propylheptane sample and identify any potential
impurities.

Materials and Equipment:

¢ 4-Propylheptane sample

» High-purity hexane (or other suitable volatile solvent) for sample dilution

e Gas Chromatograph (GC) equipped with a Mass Spectrometer (MS) detector
e Anon-polar capillary column (e.g., DB-5ms or equivalent)

e Autosampler vials with caps

e Microsyringe

Procedure:

e Sample Preparation:

o Prepare a dilute solution of the 4-Propylheptane sample in high-purity hexane. A typical
concentration is around 10 pg/mL.[7]

o Transfer the prepared sample into a GC autosampler vial and cap it securely.
¢ GC-MS Instrument Setup:

o Injector: Set the injector temperature to 250 °C. Use a splitless injection mode to maximize
sensitivity.[8]

o Oven Program:
= Initial temperature: 40 °C, hold for 2 minutes.

= Ramp rate: 10 °C/minute to 200 °C.
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= Hold at 200 °C for 5 minutes.

o Carrier Gas: Use Helium at a constant flow rate of 1 mL/min.

o MS Detector:

lon Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 35-300.

Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak).

o Data Acquisition and Analysis:
o Inject 1 pL of the prepared sample into the GC-MS system.
o Acquire the total ion chromatogram (TIC).

o Identify the peak corresponding to 4-Propylheptane based on its retention time and mass
spectrum. The mass spectrum of 4-Propylheptane will show characteristic fragmentation
patterns for a C10 alkane.[9]

o Integrate the area of all peaks in the chromatogram.

o Calculate the purity of the 4-Propylheptane sample by dividing the peak area of 4-
Propylheptane by the total peak area of all components and multiplying by 100.

o Identify any impurity peaks by comparing their mass spectra with a library of known
compounds (e.g., NIST mass spectral library).

Visualizations

To further clarify key processes, the following diagrams are provided in the DOT language for
Graphviz.
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Caption: A simplified workflow for the chemical synthesis of high-purity 4-Propylheptane.

Quality Control Workflow for 4-Propylheptane
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Caption: A typical quality control workflow for verifying the purity of a batch of 4-
Propylheptane.

Signaling Pathways and Drug Development
Applications

It is important to note that as a simple, non-polar, and relatively inert alkane, 4-Propylheptane
is not known to be involved in any biological signaling pathways. Its primary applications in a
drug development context are likely to be as a solvent for non-polar compounds, a reference
standard for analytical methods, or as a building block in the synthesis of more complex
molecules. Researchers should consider its properties for these purposes rather than for direct
biological activity.

Conclusion

For researchers and professionals in drug development, the selection of high-purity reagents is
a foundational step for reliable scientific outcomes. This guide provides a starting point for
sourcing high-purity 4-Propylheptane and understanding its key characteristics and analytical
assessment. When procuring this chemical, it is always recommended to request a certificate
of analysis from the supplier to obtain detailed information on the purity and impurity profile of
the specific batch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.finetechnology-ind.com/product/detail/3178-29-8
https://www.lookchem.com/ProductWholeProperty_LCPL12161.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251850.htm
https://www.chemsrc.com/en/cas/3178-29-8_895155.html
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://www.chromforum.org/viewtopic.php?t=47363
https://www.chromforum.org/viewtopic.php?t=47363
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3178298&Mask=200
https://www.benchchem.com/product/b1618057#commercial-suppliers-of-high-purity-4-propylheptane
https://www.benchchem.com/product/b1618057#commercial-suppliers-of-high-purity-4-propylheptane
https://www.benchchem.com/product/b1618057#commercial-suppliers-of-high-purity-4-propylheptane
https://www.benchchem.com/product/b1618057#commercial-suppliers-of-high-purity-4-propylheptane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

